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Compound of Interest

Compound Name: (4S)-10-Nor-calamenen-10-one

Cat. No.: B15610480

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the structural elucidation of nor-
calamenenes, a class of sesquiterpenoids with increasing interest in the scientific community.
This document details the key experimental protocols and spectroscopic data integral to the
identification and characterization of these compounds, with a focus on providing a practical
framework for researchers in natural product chemistry and drug discovery.

Introduction to Nor-Calamenenes

Nor-calamenenes are bicyclic sesquiterpenoids characterized by a cadinane-type skeleton that
has lost one or more carbon atoms, typically from the isopropyl side chain. Their structural
diversity and potential biological activities make them an important area of study. The definitive
determination of their complex three-dimensional structures relies on a combination of
sophisticated analytical techniques, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

General Strategy for Structural Elucidation

The process of elucidating the structure of a novel nor-calamenene typically follows a logical
workflow. This involves the initial isolation and purification of the compound from its natural
source, followed by the acquisition and detailed analysis of its spectroscopic data. Two-
dimensional (2D) NMR experiments are crucial for establishing the carbon skeleton and the
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relative stereochemistry, while MS provides information about the molecular weight and
elemental composition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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